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Compound of Interest

Compound Name: Boc-His(3-Bom)-Osu

Cat. No.: B613689 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Boc-His(3-Bom)-Osu, ensuring laboratory safety

and procedural integrity.

This document provides critical safety and logistical information for the laboratory use of Boc-
His(3-Bom)-Osu. Given the limited specific hazard data available for this compound, a

cautious approach is mandated, treating it as a potentially hazardous substance. Adherence to

the following protocols is essential for minimizing risk and ensuring a safe research

environment.

Key Chemical and Physical Properties
A summary of the quantitative data for Boc-His(3-Bom)-Osu is presented below for easy

reference.

Property Value

Molecular Formula C23H28N4O7

Molecular Weight 472.49 g/mol

CAS Number 129672-10-2

Appearance Solid (Assumed to be a powder)

Storage Temperature -20°C to -15°C

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b613689?utm_src=pdf-interest
https://www.benchchem.com/product/b613689?utm_src=pdf-body
https://www.benchchem.com/product/b613689?utm_src=pdf-body
https://www.benchchem.com/product/b613689?utm_src=pdf-body
https://www.benchchem.com/product/b613689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: From Receipt to Reaction
A systematic workflow is critical to safely manage Boc-His(3-Bom)-Osu within the laboratory.

The following diagram outlines the key steps from receiving the compound to its use in

experimental procedures.
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Safe Handling Workflow for Boc-His(3-Bom)-Osu
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Caption: Workflow for the safe handling of Boc-His(3-Bom)-Osu.
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Personal Protective Equipment (PPE)
Due to the absence of comprehensive toxicological data, a high level of personal protection is

required. The following PPE must be worn at all times when handling Boc-His(3-Bom)-Osu:

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the solid powder outside of a certified chemical fume hood. For weighing and

handling powders, a respirator with a particulate filter is essential to prevent inhalation.

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes and airborne particles.

Skin Protection: A lab coat that is fully buttoned is required. For procedures with a higher risk

of splashes, a chemically resistant apron should be worn over the lab coat.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential. Gloves

should be inspected for any signs of damage before use and should be changed

immediately if contaminated.

Experimental Protocols: Safe Handling and Use
The following step-by-step procedures are designed to ensure the safe handling of Boc-His(3-
Bom)-Osu during routine laboratory operations.

Weighing and Aliquoting
Preparation: Before handling the compound, ensure that a designated work area within a

certified chemical fume hood is clean and uncluttered.

Personal Protective Equipment: Don the full required PPE as detailed above.

Equilibration: Allow the container of Boc-His(3-Bom)-Osu to equilibrate to room temperature

before opening to prevent condensation of moisture, which can degrade the compound.

Weighing: Carefully weigh the desired amount of the solid compound onto a tared weigh

boat or into a suitable vial. Avoid creating dust.
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Dissolution: If the experimental protocol requires a solution, dissolve the weighed solid in an

appropriate anhydrous solvent within the fume hood.

Storage of Solutions: If not for immediate use, store solutions in tightly sealed containers at

the recommended temperature, protected from light and moisture.

Use in Reactions
Boc-His(3-Bom)-Osu is an N-hydroxysuccinimide (NHS) ester, a class of compounds used for

amine modification in bioconjugation and peptide synthesis.

Reaction Setup: All reactions should be conducted in a well-ventilated chemical fume hood.

Inert Atmosphere: As NHS esters can be sensitive to moisture, reactions should be carried

out under an inert atmosphere (e.g., nitrogen or argon) if the solvent is anhydrous and the

reactants are sensitive to water.

Reagent Addition: Add the Boc-His(3-Bom)-Osu solution to the reaction mixture containing

the amine to be modified. The addition should be done cautiously, especially if the reaction is

exothermic.

Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC,

LC-MS).

Disposal Plan
Proper disposal of Boc-His(3-Bom)-Osu and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Unused or expired Boc-His(3-Bom)-Osu should be disposed of as hazardous

chemical waste. It should be collected in a clearly labeled, sealed container.

Liquid Waste: Solutions containing Boc-His(3-Bom)-Osu and any reaction waste should be

collected in a designated, labeled hazardous waste container. Do not mix with incompatible

waste streams.

Contaminated Materials: Any materials that have come into contact with Boc-His(3-Bom)-
Osu, such as gloves, weigh boats, and paper towels, should be considered contaminated
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and disposed of as solid hazardous waste.

Regulatory Compliance: All waste disposal must be carried out in strict accordance with

local, state, and federal environmental regulations. Consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

incorporate Boc-His(3-Bom)-Osu into their workflows, fostering a culture of safety and

scientific excellence.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Boc-His(3-Bom)-Osu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613689#personal-protective-equipment-for-handling-
boc-his-3-bom-osu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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